Cas no 56824-90-9 (ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate)

• Product Name: ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate
• CAS No: 56824-90-9
• MF: C₁₂H₉ClFNO₂
• MW: 253.656765699387
• MDL: MFCD00173364
• CID: 89919
• PubChem ID: 1479093
• Update Time: 2025-10-28

ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate
• 4-chloro-8-fluoroquinoline-3-carboxylic acid ethyl ester
• 4-chloro-8-fluoro-quinoline-3-carboxylic acid ethyl ester
• AC1LRXJO
• AC1Q32Z6
• ACMC-1AYP5
• CTK5A5749
• Oprea1_184957
• SureCN2719292
• ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate
• MFCD00173364
• C12H9ClFNO2
• 56824-90-9
• DTXSID80363160
• SB71622
• 5J-056
• AKOS000187230
• A831191
• RZBUGOGXQRAHCR-UHFFFAOYSA-N
• 3-Quinolinecarboxylic acid, 4-chloro-8-fluoro-, ethyl ester
• CS-0167342
• ETHYL4-CHLORO-8-FLUOROQUINOLINE-3-CARBOXYLATE
• AC-26257
• SCHEMBL2719292
• EN300-110477
• STK786604
• BBL028332

• MDL： MFCD00173364
• Inchi： 1S/C12H9ClFNO2/c1-2-17-12(16)8-6-15-11-7(10(8)13)4-3-5-9(11)14/h3-6H,2H2,1H3
• InChI Key： RZBUGOGXQRAHCR-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C(=CC=CC2=1)F

Computed Properties

• Exact Mass: 253.03067
• Monoisotopic Mass: 253.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 332.1±37.0 °C at 760 mmHg
• Flash Point: 154.6±26.5 °C
• Refractive Index: 1.593
• PSA: 39.19
• LogP: 3.20400
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate

Ethyl 4-Chloro-8-Fluoro-Quinoline-3-Carboxylate: A Comprehensive Overview

Ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate, with CAS No. 56824-90-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the quinoline derivative family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The structure of ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate is characterized by a quinoline ring system with substituents at positions 3, 4, and 8. The carboxylic acid group at position 3 is esterified with an ethyl group, while chlorine and fluorine atoms are attached at positions 4 and 8, respectively. These substituents play a crucial role in determining the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in the development of anticancer agents. Ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate has been investigated for its potential to inhibit specific enzymes involved in cancer cell proliferation. For instance, researchers have reported that this compound exhibits selective inhibitory activity against certain kinases, which are key players in signaling pathways that promote tumor growth. The presence of halogen atoms (chlorine and fluorine) at positions 4 and 8 enhances the compound's ability to interact with target proteins through halogen bonding, a phenomenon that has gained attention in medicinal chemistry for its role in stabilizing protein-ligand interactions.

In addition to its anticancer potential, ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate has shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties, with studies indicating that it can modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes. This makes it a potential candidate for the development of anti-inflammatory drugs targeting conditions such as arthritis or inflammatory bowel disease. Furthermore, the compound's unique structure allows for facile modification, enabling researchers to explore its analogs for diverse biological applications.

The synthesis of ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Various methods have been reported in the literature, including Friedlander synthesis and Skraup synthesis, which provide efficient routes to quinoline derivatives. The introduction of substituents at specific positions requires careful planning to ensure high yields and purity. Recent advancements in catalytic processes and green chemistry have also contributed to more sustainable methods for synthesizing this compound.

From an analytical standpoint, ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the compound's molecular structure, purity, and crystalline properties. For instance, NMR spectroscopy is particularly useful for identifying the positions of substituents on the quinoline ring and confirming the esterification at position 3.

Looking ahead, ethyl 4-chloro-8-fluoro-quinoline-3-carboxylate holds significant potential for further exploration in drug discovery programs. Its ability to target multiple biological pathways makes it a versatile molecule with broad therapeutic applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential toxicities. Additionally, computational modeling techniques such as molecular docking and pharmacophore modeling are being employed to predict the compound's binding affinities to various drug targets.

In conclusion, ethyl 4-chloro-8-fluoro-quino line -3-carboxy late represents a valuable addition to the arsenal of quinoline derivatives being explored for therapeutic purposes. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a promising candidate for future drug development efforts.